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Compound Name: PCB118-13C12

Cat. No.: B15598500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PCB118-13C12 is the fully carbon-13 labeled isotopic analog of the polychlorinated biphenyl

(PCB) congener 2,3',4,4',5-Pentachlorobiphenyl (PCB 118). As a stable isotope-labeled internal

standard, PCB118-13C12 is a critical tool for the accurate quantification of PCB 118 in various

environmental and biological matrices.[1][2][3] Its use in isotope dilution mass spectrometry

(IDMS) allows for precise measurement by correcting for sample matrix effects and variations

in analytical procedures.[4][5] This guide provides a comprehensive overview of the technical

aspects of using PCB118-13C12 in analytical methodologies and summarizes the known

biological effects and signaling pathways associated with its unlabeled counterpart, PCB 118.

Core Properties of PCB118-13C12
The fundamental physicochemical properties of PCB118-13C12 are summarized in the table

below.
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Property Value Reference

Chemical Formula ¹³C₁₂H₅Cl₅ [1]

Molecular Weight 338.34 g/mol [1]

CAS Number 104130-40-7 [1]

Appearance

Typically supplied as a solution

in a solvent like isooctane or

nonane

[6][7]

Synonyms

2,3',4,4',5-

Pentachlorobiphenyl-¹³C₁₂,

PCB No. 118 ¹³C₁₂

[8]

Analytical Applications and Experimental Protocols
PCB118-13C12 is primarily utilized as an internal standard in analytical methods for the

detection and quantification of PCB 118.[1][2][3] The most common technique is gas

chromatography-mass spectrometry (GC-MS), often in combination with high-resolution mass

spectrometry (HRMS) for enhanced sensitivity and selectivity.[9][10]

Experimental Protocol: Quantification of PCB 118 in Soil
Samples using GC-MS and Isotope Dilution with
PCB118-13C12
This protocol outlines a general procedure for the analysis of PCB 118 in soil. Specific

parameters may need to be optimized based on the instrumentation and sample matrix.

1. Sample Preparation and Extraction:

Sample Collection: Collect soil samples using appropriate, contamination-free techniques.

[11]

Homogenization: Air-dry the soil sample, remove large debris, and homogenize by sieving.
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Spiking with Internal Standard: Weigh a known amount of the homogenized soil sample

(e.g., 10 g) into an extraction thimble. Spike the sample with a known amount of PCB118-
13C12 solution. The spiking level should be comparable to the expected concentration of

native PCB 118.[12]

Extraction: Place the thimble in a Soxhlet extractor and extract with a suitable solvent (e.g., a

mixture of hexane and acetone) for a specified period (e.g., 16-24 hours).[13][14]

Alternatively, accelerated solvent extraction (ASE) can be used for faster extraction with less

solvent.[14]

2. Extract Cleanup:

Concentration: Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary

evaporator or a gentle stream of nitrogen.

Interference Removal: The concentrated extract is then subjected to a cleanup procedure to

remove interfering compounds. This often involves column chromatography using

adsorbents like silica gel, alumina, or Florisil.[13] The polarity of the elution solvents is varied

to separate PCBs from other compounds.

3. GC-MS Analysis:

Instrument Setup:

Gas Chromatograph (GC): Equipped with a capillary column suitable for PCB analysis

(e.g., 5% phenyl-methylpolysiloxane).[3][15]

Mass Spectrometer (MS): Capable of selected ion monitoring (SIM) or multiple reaction

monitoring (MRM) for high selectivity.[9]

GC Conditions (Example):

Injector Temperature: 280 °C

Oven Temperature Program: Start at 150 °C, hold for 2 min, ramp to 280 °C at 5 °C/min,

and hold for 10 min.
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Carrier Gas: Helium at a constant flow rate.[15]

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI)

Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for both

native PCB 118 and the ¹³C₁₂-labeled internal standard.

4. Quantification:

The concentration of PCB 118 in the sample is determined by comparing the peak area of

the native analyte to the peak area of the ¹³C₁₂-labeled internal standard.[5] The response

factor, determined from the analysis of calibration standards containing known amounts of

both the native and labeled compounds, is used in the calculation.

Quantitative Data Summary
The following table summarizes typical quantitative parameters associated with the analysis of

PCBs using methods incorporating ¹³C-labeled internal standards.

Parameter Typical Value Range Reference

Calibration Curve Range 0.1 - 2000 ng/mL [2]

Instrument Detection Limit

(IDL)
0.05 ng/mL [2]

Recovery Rates 77.0% - 112.6% [14]

Biological Effects and Signaling Pathways of PCB
118
While PCB118-13C12 serves as an analytical tool, its unlabeled counterpart, PCB 118, is a

well-documented environmental toxicant with a range of biological effects.[16] Understanding

these effects is crucial for interpreting the significance of its presence in biological samples.

PCB 118 is classified as a dioxin-like compound due to its ability to bind to the Aryl

Hydrocarbon Receptor (AhR).[6][8]
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
PCB 118 can activate the AhR signaling pathway, leading to the expression of various genes,

including those involved in xenobiotic metabolism.[7][17][18]
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Caption: Activation of the Aryl Hydrocarbon Receptor (AhR) pathway by PCB 118.

Estrogen Receptor Signaling Disruption
PCB 118 has been shown to interfere with estrogen receptor (ER) signaling, exhibiting both

estrogenic and anti-estrogenic activities depending on the cellular context.[19][20][21] This can

lead to disruptions in endocrine function.
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Caption: Interference of PCB 118 with Estrogen Receptor (ER) signaling.

Oxidative Stress and MAPK Signaling Pathway
Studies have indicated that PCB 118 can induce oxidative stress and activate the Mitogen-

Activated Protein Kinase (MAPK) signaling pathway, which is involved in cell proliferation,

differentiation, and apoptosis.[22][23]
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Caption: Induction of oxidative stress and activation of the MAPK pathway by PCB 118.

Conclusion
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PCB118-13C12 is an indispensable tool for the accurate and reliable quantification of the

environmental contaminant PCB 118. Its use in isotope dilution mass spectrometry provides a

robust methodology for researchers in environmental science, toxicology, and drug

development. A thorough understanding of the analytical techniques employing PCB118-
13C12, coupled with knowledge of the biological effects of its unlabeled counterpart, is

essential for a comprehensive assessment of the risks associated with PCB 118 exposure. The

signaling pathways outlined in this guide highlight the molecular mechanisms underlying the

toxicity of PCB 118 and provide a basis for further research into potential therapeutic

interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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